Cas no 2240-07-5 ((2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid)

(2R,3S,4S,5R)-3,4,5,6-Tetrahydroxyoxane-2-carboxylic acid is a chiral carbohydrate derivative characterized by its stereochemically defined tetrahydroxyoxane backbone and carboxylic acid functionality. This compound is of interest in synthetic organic chemistry and biochemistry due to its structural similarity to sugar acids, making it a potential intermediate for glycosylation studies or carbohydrate-based drug development. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, while the carboxylic acid moiety allows for further functionalization. Its well-defined stereochemistry ensures reproducibility in applications requiring precise molecular recognition, such as enzyme inhibition or chiral synthesis. The compound's stability under standard laboratory conditions further supports its utility in research settings.
(2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid structure
2240-07-5 structure
Product Name:(2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
CAS No:2240-07-5
MF:C6H10O7
MW:194.139402866364
CID:2001219
PubChem ID:441039
Update Time:2025-05-28

(2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • alpha-D-Galacturonsaeure
    • D-Galacturonsaeure
    • (2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
    • L-Iduronic acid
    • Idopyranuronate
    • C06472
    • IdoA
    • DTXSID70942943
    • EN300-19678772
    • CHEBI:85187
    • CHEBI:47902
    • Idopyranuronic Acid
    • L-IdoA
    • SCHEMBL6404275
    • L-idopyranuronic acid
    • IDURONATE
    • CHEBI:47903
    • Hexopyranuronato
    • L-iduronic acids
    • L-iduronate
    • L-Idopyranuronate
    • IDURONIC ACID
    • 2240-07-5
    • Inchi： 1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)
    • InChI Key： AEMOLEFTQBMNLQ-UHFFFAOYSA-N
    • SMILES： OC1C(O)C(O)C(O)C(C(=O)O)O1

Computed Properties

  • Exact Mass: 194.04265265Da
  • Monoisotopic Mass: 194.04265265Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 127Ų

(2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-19678772-0.05g
(2R,3S,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
 2240-07-5
0.05g
 $2755.0 2023-09-16

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